Cas no 2090298-17-0 (3-(Bromomethyl)-5-(trifluoromethyl)benzoic acid)

• Product Name: 3-(Bromomethyl)-5-(trifluoromethyl)benzoic acid
• CAS No: 2090298-17-0
• MF: C₉H₆BrF₃O₂
• MW: 283.041952610016
• MDL: MFCD28506309
• CID: 4779002
• Update Time: 2025-07-19

3-(Bromomethyl)-5-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(bromomethyl)-5-(trifluoromethyl)benzoic acid
• 3-(Bromomethyl)-5-(trifluoromethyl)benzoic acid

• MDL： MFCD28506309
• Inchi： 1S/C9H6BrF3O2/c10-4-5-1-6(8(14)15)3-7(2-5)9(11,12)13/h1-3H,4H2,(H,14,15)
• InChI Key： YVIQUSXZKMQSTO-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C(=O)O)=CC(C(F)(F)F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3-(Bromomethyl)-5-(trifluoromethyl)benzoic acid

Introduction to 3-(Bromomethyl)-5-(trifluoromethyl)benzoic acid (CAS No. 2090298-17-0)

3-(Bromomethyl)-5-(trifluoromethyl)benzoic acid (CAS No. 2090298-17-0) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound features a bromomethyl group and a trifluoromethyl group attached to a benzoic acid backbone, making it an intriguing candidate for the development of novel pharmaceuticals and advanced materials.

The chemical structure of 3-(Bromomethyl)-5-(trifluoromethyl)benzoic acid is characterized by its aromatic ring, which is substituted with a bromomethyl group at the 3-position and a trifluoromethyl group at the 5-position. The presence of these functional groups imparts distinct properties to the molecule, such as enhanced reactivity, stability, and solubility. These characteristics make it an attractive starting material for synthetic transformations and derivatization processes.

In the realm of medicinal chemistry, 3-(Bromomethyl)-5-(trifluoromethyl)benzoic acid has shown promise as a building block for the synthesis of bioactive compounds. The bromomethyl group can serve as a reactive handle for further functionalization, allowing for the introduction of various substituents that can modulate the biological activity of the final product. For instance, recent studies have explored the use of this compound in the development of inhibitors for specific enzymes and receptors, which are crucial targets in drug discovery.

A notable example is its application in the synthesis of inhibitors for serine proteases, which are involved in various physiological processes and diseases. The trifluoromethyl group in 3-(Bromomethyl)-5-(trifluoromethyl)benzoic acid contributes to the overall lipophilicity and electronic properties of the molecule, enhancing its binding affinity to target proteins. This has been demonstrated in several preclinical studies where derivatives of this compound exhibited potent inhibitory activity against key serine proteases.

Beyond its role in drug discovery, 3-(Bromomethyl)-5-(trifluoromethyl)benzoic acid also holds potential in materials science. The combination of aromaticity and functional groups makes it suitable for the preparation of polymers with tailored properties. For example, researchers have utilized this compound as a monomer or comonomer in polymer synthesis to create materials with enhanced mechanical strength, thermal stability, and chemical resistance. These materials find applications in areas such as coatings, adhesives, and electronic devices.

The synthetic accessibility of 3-(Bromomethyl)-5-(trifluoromethyl)benzoic acid is another factor contributing to its popularity among chemists. Various synthetic routes have been developed to prepare this compound efficiently and on a large scale. One common approach involves the bromination of 5-trifluoromethylbenzoic acid followed by methylation. This method provides high yields and good purity, making it suitable for both academic research and industrial applications.

In addition to its synthetic utility, the safety profile of 3-(Bromomethyl)-5-(trifluoromethyl)benzoic acid is an important consideration. While it is not classified as a hazardous material under current regulations, proper handling and storage practices should be followed to ensure safety in laboratory settings. This includes using appropriate personal protective equipment (PPE) and storing the compound in a cool, dry place away from incompatible substances.

The future prospects for 3-(Bromomethyl)-5-(trifluoromethyl)benzoic acid are promising. Ongoing research continues to uncover new applications and derivatives that could lead to significant advancements in both medicinal chemistry and materials science. As scientists delve deeper into the properties and potential uses of this compound, it is likely that we will see more innovative applications emerge in the coming years.

In conclusion, 3-(Bromomethyl)-5-(trifluoromethyl)benzoic acid (CAS No. 2090298-17-0) is a multifaceted organic compound with a wide range of potential applications. Its unique chemical structure makes it an attractive starting material for synthetic transformations and derivatization processes, opening up new avenues for drug discovery and materials development. As research in this area progresses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.